3-(2-Amino-3-methylpentanoylamino)-5-(6-aminopurin-9-yl)-4-hydroxyoxolane-2-carboxylic acid
3-(2-Amino-3-methylpentanoylamino)-5-(6-aminopurin-9-yl)-4-hydroxyoxolane-2-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
131206-83-2
VCID:
VC21177709
InChI:
InChI=1S/C16H23N7O5/c1-3-6(2)7(17)14(25)22-8-10(24)15(28-11(8)16(26)27)23-5-21-9-12(18)19-4-20-13(9)23/h4-8,10-11,15,24H,3,17H2,1-2H3,(H,22,25)(H,26,27)(H2,18,19,20)
SMILES:
CCC(C)C(C(=O)NC1C(C(OC1C(=O)O)N2C=NC3=C(N=CN=C32)N)O)N
Molecular Formula:
C16H23N7O5
Molecular Weight:
393.40 g/mol
3-(2-Amino-3-methylpentanoylamino)-5-(6-aminopurin-9-yl)-4-hydroxyoxolane-2-carboxylic acid
CAS No.: 131206-83-2
Cat. No.: VC21177709
Molecular Formula: C16H23N7O5
Molecular Weight: 393.40 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 131206-83-2 |
|---|---|
| Molecular Formula | C16H23N7O5 |
| Molecular Weight | 393.40 g/mol |
| IUPAC Name | 3-[(2-amino-3-methylpentanoyl)amino]-5-(6-aminopurin-9-yl)-4-hydroxyoxolane-2-carboxylic acid |
| Standard InChI | InChI=1S/C16H23N7O5/c1-3-6(2)7(17)14(25)22-8-10(24)15(28-11(8)16(26)27)23-5-21-9-12(18)19-4-20-13(9)23/h4-8,10-11,15,24H,3,17H2,1-2H3,(H,22,25)(H,26,27)(H2,18,19,20) |
| Standard InChI Key | UGBUVVBCVYWCSO-UHFFFAOYSA-N |
| Isomeric SMILES | CCC(C)C(C(=O)N[C@H]1[C@H]([C@@H](O[C@@H]1C(=O)O)N2C=NC3=C(N=CN=C32)N)O)N |
| SMILES | CCC(C)C(C(=O)NC1C(C(OC1C(=O)O)N2C=NC3=C(N=CN=C32)N)O)N |
| Canonical SMILES | CCC(C)C(C(=O)NC1C(C(OC1C(=O)O)N2C=NC3=C(N=CN=C32)N)O)N |
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